2-(1,3,4-Thiadiazol-2-yl)ethanamine dihydrochloride

• IUPAC Name: 2-(1,3,4-thiadiazol-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C4H7N3S.2ClH/c5-2-1-4-7-6-3-8-4;;/h3H,1-2,5H2;2*1H
• InChI Key: XVHVZRGTKTXSRK-UHFFFAOYSA-N
• Canonical SMILES: C1=NN=C(S1)CCN.Cl.Cl
• Molecular Formula: C4H9Cl2N3S
• Molecular Weight: 202.11 g/mol

Description

2-(1,3,4-Thiadiazol-2-yl)ethanamine dihydrochloride is a chemical compound with the molecular formula C4H9Cl2N3S. The average mass of this compound is 202.105 Da and the monoisotopic mass is 200.989426 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a thiadiazole ring attached to an ethanamine group. The InChI code for this compound is 1S/C5H9N2S.ClH/c6-2-1-5-7-3-4-8-5;/h3-4,8H,1-2,6H2;1H.

Scientific Research Applications

Antiviral Activity

One prominent application of thiadiazole compounds, which include derivatives of 2-(1,3,4-thiadiazol-2-yl)ethanamine dihydrochloride, is in antiviral research. Specifically, these compounds have been synthesized and analyzed for their potential to inhibit the main protease of the Coronavirus (COVID-19), playing a critical role in the propagation of the disease. Such studies highlight the potential of thiadiazole derivatives in contributing to antiviral therapeutics against current global health threats like COVID-19 (Rashdan et al., 2021).

Chemical Properties and Synthesis

The 1,3,4-thiadiazole core, part of the this compound structure, has attracted significant attention due to its presence in various drugs and biologically active compounds. Research in this area often focuses on the synthesis, physical-chemical properties, and the biological potential of compounds containing this heterocyclic fragment. The synthesis processes and the establishment of physical-chemical properties of these compounds are crucial for understanding their potential applications in various fields, including pharmaceuticals (Hotsulia & Fedotov, 2020).

Corrosion Inhibition

Compounds derived from 2-(1,3,4-thiadiazol-2-yl)ethanamine have also been studied for their role in corrosion inhibition, particularly in protecting metal surfaces such as iron. These studies involve quantum chemical calculations and molecular dynamics simulations to predict and understand the inhibition performances of these compounds, aiming to provide insights into their potential industrial applications in protecting metals from corrosion (Kaya et al., 2016).

Mechanism of Action

Target of Action

Compounds with a 1,3,4-thiadiazole nucleus have been found to interact with a variety of targets, including dna and various enzymes .

Mode of Action

1,3,4-thiadiazole derivatives have been reported to interfere with dna synthesis, inhibiting replication of both human tumor and bacterial cells .

Biochemical Pathways

1,3,4-thiadiazole derivatives have been associated with a broad spectrum of biological activities, suggesting that they may interact with multiple pathways .

Pharmacokinetics

The compound’s molecular weight of 16567 suggests that it may have favorable pharmacokinetic properties, as smaller molecules are generally better absorbed and distributed in the body.

Result of Action

1,3,4-thiadiazole derivatives have been associated with a broad range of biological activities, including antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular effects .

Biochemical Analysis

Biochemical Properties

2-(1,3,4-Thiadiazol-2-yl)ethanamine dihydrochloride plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with histamine receptors, acting as a histamine agent . This interaction can modulate the activity of histamine receptors, leading to various physiological effects. Additionally, this compound can bind to other biomolecules, altering their conformation and activity, which can have downstream effects on cellular processes.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the signaling pathways involved in inflammation and immune responses . By interacting with specific receptors and enzymes, this compound can alter the expression of genes involved in these pathways, leading to changes in cellular behavior and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as receptors and enzymes, leading to their activation or inhibition . This binding can induce conformational changes in the target molecules, altering their activity and function. Additionally, this compound can influence gene expression by modulating the activity of transcription factors and other regulatory proteins, leading to changes in the expression of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound can influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions . Prolonged exposure to certain environmental factors, such as light and temperature, can lead to its degradation, which can affect its efficacy and potency. Long-term studies have also indicated that the compound can have sustained effects on cellular processes, even after its initial application.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound can have beneficial effects, such as modulating immune responses and reducing inflammation . At higher doses, it can exhibit toxic or adverse effects, including cellular toxicity and organ damage. Threshold effects have been observed, where the compound’s efficacy plateaus at a certain dosage, beyond which no additional benefits are observed. It is crucial to determine the optimal dosage to maximize the compound’s therapeutic potential while minimizing its adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic processes, influencing metabolic flux and metabolite levels . For instance, the compound can modulate the activity of enzymes involved in amino acid metabolism, leading to changes in the levels of specific metabolites. These interactions can have downstream effects on cellular energy production, biosynthesis, and other metabolic processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity and function. The compound can be transported across cell membranes through specific transporters and binding proteins . Once inside the cell, it can localize to specific compartments or organelles, where it exerts its effects. The distribution of the compound within tissues can also influence its efficacy and potency, as certain tissues may have higher concentrations of the compound, leading to more pronounced effects.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For example, it may localize to the nucleus, where it can influence gene expression, or to the mitochondria, where it can affect cellular energy production. The localization of the compound can also be influenced by its interactions with other biomolecules, which can direct it to specific subcellular sites.